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Compound of Interest

Compound Name: Nicotinic anhydride

Cat. No.: B1678761 Get Quote

Essential Safety and Handling Guide for
Nicotinic Anhydride
This guide provides critical safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle Nicotinic
Anhydride. Adherence to these procedures is essential for ensuring personal safety and

minimizing environmental impact. Nicotinic anhydride is a moisture-sensitive and corrosive

chemical that requires careful handling to prevent severe skin burns and eye damage.[1][2] It

also reacts violently with water.[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Nicotinic Anhydride. It is imperative to wear the specified PPE at all times when working with

this substance.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1] A face

shield should be worn in

addition to goggles to provide

full facial protection from

splashes.[3]

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves.[1][2] Based on

recommendations for similar

anhydrides like Acetic

Anhydride, materials such as

Butyl rubber, PE/EVAL,

Barricade, and Tychem are

recommended for extended

contact (8 hours).[4][5] Always

inspect gloves for integrity

before use and change them

immediately if contaminated.

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A lab coat is

mandatory. For tasks with a

higher risk of splashing, a

chemical-resistant apron or

suit is recommended.

Respiratory Protection NIOSH/MSHA or EN 149

Approved Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC250280050&productDescription=ISONICOTINIC+ANHYDRIDE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC250280050&productDescription=ISONICOTINIC+ANHYDRIDE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=10287060&countryCode=FI&language=en
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.newenv.com/NIOSH/RCPC.htm
https://www.fishersci.com/store/msds?partNumber=AC250280050&productDescription=ISONICOTINIC+ANHYDRIDE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=10287060&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


symptoms are experienced.[1]

For large spills or in situations

with high vapor concentrations,

a self-contained breathing

apparatus (SCBA) is

necessary.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial when working with Nicotinic Anhydride to ensure safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Ensure that an emergency eyewash station and safety shower are readily accessible and in

good working order.[7]

Due to the high moisture sensitivity of Nicotinic Anhydride, all glassware and equipment

must be thoroughly dried before use, for example, in an oven overnight at 200°C.[8]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

2. Handling:

Wear all required PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not breathe dust or vapors.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Inform colleagues in the vicinity when you are working with Nicotinic Anhydride.[6]

3. Emergency Procedures:
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][2]

Seek immediate medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[2] Seek medical attention.

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

breathing is difficult or has stopped, provide

artificial respiration.[9] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] If possible, have the person drink milk

afterwards.[1][2] Never give anything by mouth

to an unconscious person.[2] Seek immediate

medical attention.

Disposal Plan
Proper disposal of Nicotinic Anhydride and contaminated materials is critical to prevent harm

to the environment and others.

Waste from Residues/Unused Products: Waste is classified as hazardous.[2] Dispose of in

accordance with local, regional, and national hazardous waste regulations.[1][2] Do not

dispose of down the drain.[6]

Contaminated Packaging: Dispose of the container to a hazardous or special waste

collection point.[2]

Contaminated PPE: Contaminated clothing, gloves, and other disposable PPE should be

collected in a designated, labeled hazardous waste container for proper disposal.
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Experimental Workflow: Handling a Nicotinic
Anhydride Spill
The following diagram illustrates the logical steps to be taken in the event of a Nicotinic
Anhydride spill.
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Immediate Actions

Spill Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues and Supervisor

Don Appropriate PPE
(Full Face Shield, Respirator, Chemical-Resistant Gloves and Clothing)

Ensure Adequate Ventilation
(Fume Hood)

Contain the Spill with Inert Absorbent Material
(e.g., Vermiculite, Dry Sand)

Carefully Neutralize with a Weak Base
(e.g., Sodium Bicarbonate Solution) - **Use Caution due to Reaction**

If Safe to Do So

Collect Residue into a Labeled Hazardous Waste Container

Decontaminate the Spill Area

Dispose of all Contaminated Materials as Hazardous Waste

Report the Incident According to Institutional Protocols

Click to download full resolution via product page

Nicotinic Anhydride Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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